N-(2,3-Dimethoxyphenyl)-4-[methyl(pyrimidin-4-yl)amino]piperidine-1-carboxamide

• IUPAC Name: N-(2,3-dimethoxyphenyl)-4-[methyl(pyrimidin-4-yl)amino]piperidine-1-carboxamide
• InChI: InChI=1S/C19H25N5O3/c1-23(17-7-10-20-13-21-17)14-8-11-24(12-9-14)19(25)22-15-5-4-6-16(26-2)18(15)27-3/h4-7,10,13-14H,8-9,11-12H2,1-3H3,(H,22,25)
• InChI Key: RIFCVLIERPOHIW-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCN(CC1)C(=O)NC2=C(C(=CC=C2)OC)OC)C3=NC=NC=C3
• Molecular Formula: C19H25N5O3
• Molecular Weight: 371.4 g/mol

Description

N-(2,3-Dimethoxyphenyl)-4-[methyl(pyrimidin-4-yl)amino]piperidine-1-carboxamide, also known as DMPP, is a synthetic compound that has been widely used in scientific research due to its potential therapeutic applications. DMPP belongs to the class of piperidine carboxamide derivatives, which have been shown to possess a variety of biological activities, including antitumor, anti-inflammatory, and analgesic effects.

Scientific Research Applications

N-(2,3-Dimethoxyphenyl)-4-[methyl(pyrimidin-4-yl)amino]piperidine-1-carboxamide has been extensively studied for its potential therapeutic applications. One of the most promising areas of research is its use as an antitumor agent. N-(2,3-Dimethoxyphenyl)-4-[methyl(pyrimidin-4-yl)amino]piperidine-1-carboxamide has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells, through the induction of cell cycle arrest and apoptosis. In addition, N-(2,3-Dimethoxyphenyl)-4-[methyl(pyrimidin-4-yl)amino]piperidine-1-carboxamide has been shown to possess anti-inflammatory and analgesic effects, which make it a potential candidate for the treatment of inflammatory and pain-related disorders.

Mechanism of Action

The mechanism of action of N-(2,3-Dimethoxyphenyl)-4-[methyl(pyrimidin-4-yl)amino]piperidine-1-carboxamide is not fully understood. However, it has been proposed that N-(2,3-Dimethoxyphenyl)-4-[methyl(pyrimidin-4-yl)amino]piperidine-1-carboxamide exerts its antitumor effects by inhibiting the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression. HDAC inhibitors have been shown to induce cell cycle arrest and apoptosis in cancer cells, and N-(2,3-Dimethoxyphenyl)-4-[methyl(pyrimidin-4-yl)amino]piperidine-1-carboxamide has been shown to possess HDAC inhibitory activity. In addition, N-(2,3-Dimethoxyphenyl)-4-[methyl(pyrimidin-4-yl)amino]piperidine-1-carboxamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are mediators of inflammation and pain.
Biochemical and Physiological Effects:
N-(2,3-Dimethoxyphenyl)-4-[methyl(pyrimidin-4-yl)amino]piperidine-1-carboxamide has been shown to possess a variety of biochemical and physiological effects. In vitro studies have shown that N-(2,3-Dimethoxyphenyl)-4-[methyl(pyrimidin-4-yl)amino]piperidine-1-carboxamide inhibits the growth of various cancer cell lines, induces cell cycle arrest and apoptosis, and inhibits the activity of HDACs and COX-2. In addition, N-(2,3-Dimethoxyphenyl)-4-[methyl(pyrimidin-4-yl)amino]piperidine-1-carboxamide has been shown to possess anti-inflammatory and analgesic effects in animal models.

Advantages and Limitations for Lab Experiments

N-(2,3-Dimethoxyphenyl)-4-[methyl(pyrimidin-4-yl)amino]piperidine-1-carboxamide has several advantages for lab experiments. It is relatively easy to synthesize and has a high purity. It has been extensively studied for its potential therapeutic applications, which makes it a promising candidate for further research. However, N-(2,3-Dimethoxyphenyl)-4-[methyl(pyrimidin-4-yl)amino]piperidine-1-carboxamide also has some limitations. It has a low solubility in water, which makes it difficult to administer in vivo. In addition, its mechanism of action is not fully understood, which makes it challenging to optimize its therapeutic potential.

Future Directions

There are several future directions for N-(2,3-Dimethoxyphenyl)-4-[methyl(pyrimidin-4-yl)amino]piperidine-1-carboxamide research. One area of research is to further elucidate its mechanism of action, which will help to optimize its therapeutic potential. Another area of research is to develop more efficient methods for the synthesis of N-(2,3-Dimethoxyphenyl)-4-[methyl(pyrimidin-4-yl)amino]piperidine-1-carboxamide and its analogs. In addition, there is a need to develop more effective formulations for the delivery of N-(2,3-Dimethoxyphenyl)-4-[methyl(pyrimidin-4-yl)amino]piperidine-1-carboxamide in vivo. Finally, there is a need to conduct more preclinical and clinical studies to evaluate the safety and efficacy of N-(2,3-Dimethoxyphenyl)-4-[methyl(pyrimidin-4-yl)amino]piperidine-1-carboxamide for the treatment of various diseases.
Conclusion:
N-(2,3-Dimethoxyphenyl)-4-[methyl(pyrimidin-4-yl)amino]piperidine-1-carboxamide is a synthetic compound that has been extensively studied for its potential therapeutic applications. It possesses antitumor, anti-inflammatory, and analgesic effects, which make it a promising candidate for the treatment of various diseases. However, more research is needed to fully understand its mechanism of action and to optimize its therapeutic potential.

Synthesis Methods

N-(2,3-Dimethoxyphenyl)-4-[methyl(pyrimidin-4-yl)amino]piperidine-1-carboxamide can be synthesized using a multistep procedure, starting from commercially available starting materials. The first step involves the reaction of 2,3-dimethoxybenzaldehyde with pyrimidine-4-amine to form the corresponding Schiff base, which is then reduced with sodium borohydride to give the intermediate amine. The final step involves the reaction of the amine with piperidine-1-carboxylic acid chloride to form N-(2,3-Dimethoxyphenyl)-4-[methyl(pyrimidin-4-yl)amino]piperidine-1-carboxamide. The overall yield of the synthesis process is around 35%.